Cas no 1806479-20-8 (5-Fluoro-3-methyl-2-nitrobenzenesulfonyl chloride)

• Product Name: 5-Fluoro-3-methyl-2-nitrobenzenesulfonyl chloride
• CAS No: 1806479-20-8
• MF: C₇H₅ClFNO₄S
• MW: 253.635303258896
• CID: 5005015
• Update Time: 2025-06-12

5-Fluoro-3-methyl-2-nitrobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-methyl-2-nitrobenzenesulfonyl chloride

• Inchi： 1S/C7H5ClFNO4S/c1-4-2-5(9)3-6(15(8,13)14)7(4)10(11)12/h2-3H,1H3
• InChI Key： NCAAISOVEZZDOB-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C=C(C)C=1[N+](=O)[O-])F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 349
• XLogP3: 2.2
• Topological Polar Surface Area: 88.3

Additional information on 5-Fluoro-3-methyl-2-nitrobenzenesulfonyl chloride

Comprehensive Overview of 5-Fluoro-3-methyl-2-nitrobenzenesulfonyl chloride (CAS No. 1806479-20-8)

5-Fluoro-3-methyl-2-nitrobenzenesulfonyl chloride (CAS No. 1806479-20-8) is a specialized sulfonyl chloride derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the nitroaromatic sulfonyl chloride family, characterized by its unique fluoro and methyl substituents, which enhance its reactivity and selectivity in synthetic applications. Researchers and industry professionals frequently search for high-purity sulfonyl chlorides and custom synthesis intermediates, making this compound a topic of significant interest.

The molecular structure of 5-Fluoro-3-methyl-2-nitrobenzenesulfonyl chloride features a nitro group at the 2-position, a methyl group at the 3-position, and a fluorine atom at the 5-position. These functional groups contribute to its versatility in cross-coupling reactions and nucleophilic substitutions. Recent trends in green chemistry and sustainable synthesis have spurred interest in optimizing the production of such intermediates with minimal environmental impact, aligning with global ESG (Environmental, Social, and Governance) goals.

In the pharmaceutical sector, 5-Fluoro-3-methyl-2-nitrobenzenesulfonyl chloride serves as a key building block for active pharmaceutical ingredients (APIs). Its applications span the development of antimicrobial agents, anticancer drugs, and central nervous system (CNS) therapeutics. The demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability, as highlighted in recent drug discovery publications. This compound’s CAS No. 1806479-20-8 is often queried in databases like SciFinder and Reaxys by chemists seeking reliable synthetic routes.

From an analytical perspective, 5-Fluoro-3-methyl-2-nitrobenzenesulfonyl chloride is typically characterized using NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Quality control protocols emphasize the importance of low water content and high chemical stability to ensure optimal performance in downstream reactions. Industry forums frequently discuss storage conditions and handling precautions for sulfonyl chlorides, reflecting user concerns about compound degradation and shelf life.

The agrochemical industry also leverages nitrobenzenesulfonyl chlorides for designing herbicides and pesticides. The fluoro and nitro moieties in this compound contribute to its bioactivity, making it a candidate for crop protection research. With growing emphasis on precision agriculture, the need for novel agrochemical intermediates has intensified, further driving interest in CAS No. 1806479-20-8.

In conclusion, 5-Fluoro-3-methyl-2-nitrobenzenesulfonyl chloride (CAS No. 1806479-20-8) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile make it indispensable for researchers exploring next-generation synthetic methodologies. As the scientific community continues to prioritize efficient synthesis and sustainable practices, this compound remains a focal point for innovation.